molecular formula C14H14N2O3S B228423 Methyl 4-[(1,3-dimethyl-5-oxo-2-thioxo-4-imidazolidinylidene)methyl]benzoate

Methyl 4-[(1,3-dimethyl-5-oxo-2-thioxo-4-imidazolidinylidene)methyl]benzoate

Cat. No. B228423
M. Wt: 290.34 g/mol
InChI Key: USVURDKYXXAKQQ-FLIBITNWSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-[(1,3-dimethyl-5-oxo-2-thioxo-4-imidazolidinylidene)methyl]benzoate, commonly known as MTT, is a synthetic compound used in scientific research. MTT is a yellow-colored powder that is soluble in organic solvents and is widely used in biochemistry and cell biology experiments.

Mechanism of Action

MTT is reduced by active mitochondria in living cells to form a blue-colored formazan product. The reduction of MTT is catalyzed by mitochondrial dehydrogenases, which are enzymes that are active only in living cells. The reduction of MTT to formazan occurs via a series of electron transfer reactions, which generate a blue-colored product that can be quantified spectrophotometrically.
Biochemical and Physiological Effects:
MTT is a non-toxic compound that does not affect cell growth or metabolism. MTT is an indirect measure of cell viability, as it measures the metabolic activity of living cells. MTT is a useful tool for studying the effects of various compounds on cell viability, as it allows researchers to monitor changes in cell growth and proliferation.

Advantages and Limitations for Lab Experiments

MTT is a widely used reagent in cell biology and biochemistry experiments due to its ease of use and reliability. MTT assays are simple, fast, and cost-effective, and can be used to measure cell viability in a variety of cell types. However, MTT assays have some limitations, including the fact that they are indirect measures of cell viability and can be affected by a variety of factors, such as the presence of other reducing agents in the culture.

Future Directions

There are many potential future directions for research involving MTT, including the development of new methods for measuring cell viability, the use of MTT in high-throughput screening assays, and the development of new applications for MTT in drug discovery and toxicology studies. Additionally, there is potential for the development of new derivatives of MTT that could have enhanced properties for use in scientific research.

Synthesis Methods

MTT is synthesized by the reaction of 2-thioxo-4-imidazolidinone with methyl 4-bromomethylbenzoate. The reaction is carried out in the presence of a base such as sodium hydride or potassium carbonate in an organic solvent such as dimethylformamide or dimethyl sulfoxide.

Scientific Research Applications

MTT is used in a variety of scientific research applications, including cell viability assays, enzyme assays, and protein assays. MTT is a popular reagent for measuring cell proliferation and viability, as it is reduced by active mitochondria in living cells to form a blue-colored formazan product. The intensity of the blue color is directly proportional to the number of viable cells in the culture.

properties

Molecular Formula

C14H14N2O3S

Molecular Weight

290.34 g/mol

IUPAC Name

methyl 4-[(Z)-(1,3-dimethyl-5-oxo-2-sulfanylideneimidazolidin-4-ylidene)methyl]benzoate

InChI

InChI=1S/C14H14N2O3S/c1-15-11(12(17)16(2)14(15)20)8-9-4-6-10(7-5-9)13(18)19-3/h4-8H,1-3H3/b11-8-

InChI Key

USVURDKYXXAKQQ-FLIBITNWSA-N

Isomeric SMILES

CN1/C(=C\C2=CC=C(C=C2)C(=O)OC)/C(=O)N(C1=S)C

SMILES

CN1C(=CC2=CC=C(C=C2)C(=O)OC)C(=O)N(C1=S)C

Canonical SMILES

CN1C(=CC2=CC=C(C=C2)C(=O)OC)C(=O)N(C1=S)C

Origin of Product

United States

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.